Cas no 5981-09-9 (TAPA)

TAPA structure
TAPA structure
Product name:TAPA
CAS No:5981-09-9
MF:C18H18N4
MW:290.3623
MDL:MFCD00778301
CID:46304
PubChem ID:87560356

TAPA Chemical and Physical Properties

Names and Identifiers

    • Tris(4-aminophenyl)amine
    • N,N-Bis(4-aminophenyl)benzene-1,4-diamine
    • 1,​4-​Benzenediamine, N1,​N1-​bis(4-​aminophenyl)​-
    • 4,4',4''-Triaminotriphenylamine
    • Tris(p-aminophenyl)amine
    • TAPA
    • 4-N,4-N-bis(4-aminophenyl)benzene-1,4-diamine
    • N1,N1-bis(4-aminophenyl)benzene-1,4-diamine
    • 1,4-Benzenediamine, N,N-bis(4-aminophenyl)-
    • N,N-Bis(4-aminophenyl)-1,4-benzenediamine
    • 1-N,1-N-bis(4-aminophenyl)benzene-1,4-diamine
    • 1,4-Benzenediamine, N1,N1-bis(4-aminophenyl)-
    • PubChem22505
    • tri(4-aminophenyl)amine
    • tris(4-aminophenyl)-amine
    • SNLFYGIUTYKKOE-U
    • 三(4-氨基苯基)胺
    • N1,N1-Bis(4-aminophenyl)-1,4-benzenediamine
    • 4,4',4''-Nitrilotrianiline
    • 4,4',4''-Nitrilotris(aniline)
    • 4,4',4''-Nitrilotris(benzenamine)
    • EINECS 227-791-7
    • N4,N4-bis(4-aminophenyl)benzene-1,4-diamine
    • SNLFYGIUTYKKOE-UHFFFAOYSA-N
    • NS00047018
    • MFCD00778301
    • CS-W002676
    • SY030418
    • A909433
    • DTXSID2064074
    • YSWG096
    • SCHEMBL308803
    • tris(4-aminotriphenyl)amine
    • AKOS015920076
    • 5981-09-9
    • DS-1169
    • T2332
    • tris-(4-aminophenyl)amine
    • SB82110
    • MDL: MFCD00778301
    • Inchi: 1S/C18H18N4/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12H,19-21H2
    • InChI Key: SNLFYGIUTYKKOE-UHFFFAOYSA-N
    • SMILES: N(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H]

Computed Properties

  • Exact Mass: 290.153147g/mol
  • Surface Charge: 0
  • XLogP3: 3.1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 290.153147g/mol
  • Monoisotopic Mass: 290.153147g/mol
  • Topological Polar Surface Area: 81.3Ų
  • Heavy Atom Count: 22
  • Complexity: 272
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.276
  • Melting Point: 230°C(lit.)
  • Boiling Point: 571.3°C at 760 mmHg
  • Flash Point: 294.1°C
  • Refractive Index: 1.751
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 81.30000
  • LogP: 5.64660
  • Sensitiveness: Sensitive to air
  • Solubility: Not determined

TAPA Security Information

TAPA Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

TAPA Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A208803-1g
4,4',4''-Triaminotriphenylamine
5981-09-9 97%
1g
$12.0 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T43900-25g
Tris(p-aminophenyl)amine
5981-09-9
25g
¥1386.0 2021-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1037109-25g
Tris(4-aminophenyl)amine
5981-09-9 98%
25g
¥1197.00 2024-05-07
eNovation Chemicals LLC
D502832-10g
4,4',4''-TriaMinotriphenylaMine
5981-09-9 97%
10g
$150 2024-05-24
AstaTech
66898-1/G
TRIS(P-AMINOPHENYL)AMINE
5981-09-9 97%
1g
$33 2023-09-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T820102-5g
Tris(4-aminophenyl)amine
5981-09-9 98%
5g
¥480.00 2022-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T121339-1g
TAPA
5981-09-9 97%
1g
¥137.90 2023-09-01
Alichem
A019112142-100g
4,4',4''-Triaminotriphenylamine
5981-09-9 97%
100g
$805.80 2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T820102-1g
Tris(4-aminophenyl)amine
5981-09-9 98%
1g
¥132.00 2022-08-31
TRC
T875000-5g
Tris(p-aminophenyl)amine
5981-09-9
5g
$ 98.00 2023-09-05

TAPA Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: m-Cresol ;  2 h, 0 °C; 0 °C → rt
1.2 Catalysts: Isoquinoline ;  rt → 30 °C; 8 h, 30 °C; 30 °C → 80 °C; 4 h, 80 °C; 80 °C → 160 °C; 4 h, 160 °C; 160 °C → 200 °C; 10 h, 200 °C; 200 °C → 220 °C; 4 h, 220 °C
Reference
Microporous Polyimides with Uniform Pores for Adsorption and Separation of CO2 Gas and Organic Vapors
Li, Guiyang; Wang, Zhonggang, Macromolecules (Washington, 2013, 46(8), 3058-3066

TAPA Raw materials

TAPA Preparation Products

TAPA Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5981-09-9)N,N-bis(4-aminophenyl)benzene-1,4-diamine
Order Number:25838461
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Friday, 18 April 2025 17:13
Price ($):discuss personally

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